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Professionals
This document provides a detailed guide for the acquisition of Audio-Magnetotelluric (AMT)

data, a passive electromagnetic geophysical method used to image the subsurface electrical

resistivity. These protocols are designed to ensure high-quality data collection suitable for

various research applications, including geological mapping, mineral exploration, and

groundwater studies.

Introduction to Audio-Magnetotellurics
Audio-Magnetotellurics (AMT) is a geophysical technique that measures natural variations of

the Earth's electric and magnetic fields to determine the electrical resistivity distribution of the

subsurface.[1] The primary sources of the electromagnetic signals used in AMT are worldwide

thunderstorm activity (lightning discharges) and interactions between the solar wind and the

magnetosphere.[1][2] These natural signals propagate as plane waves and penetrate the

Earth's surface, inducing telluric currents. By measuring the orthogonal components of the

electric and magnetic fields at the surface, the impedance of the Earth can be calculated, which

is then used to infer the subsurface resistivity structure. Higher frequency signals provide

information about shallower depths, while lower frequencies penetrate deeper into the Earth.[1]

[2]
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Pre-Survey Planning and Site Selection
Successful AMT data acquisition begins with meticulous planning and careful site selection.

Protocol:

Define Survey Objectives: Clearly state the scientific question to be addressed, the target

depth of investigation, and the desired resolution. This will guide the survey layout, station

spacing, and frequency range.

Desktop Study: Gather and review all available geological maps, previous geophysical

survey data, and any other relevant information for the survey area. This will aid in identifying

areas of interest and potential sources of noise.

Site Reconnaissance: Conduct a field visit to the proposed survey area to assess

accessibility, terrain conditions, and potential sources of electromagnetic noise.

Noise Identification: Identify and map potential sources of cultural noise, such as power

lines, pipelines, metallic fences, buildings, and heavy machinery. Maintain a significant

distance from these sources, ideally several hundred meters, to minimize their impact on

the data.

Survey Layout Design:

Profile Lines: For 2D imaging, design survey lines perpendicular to the expected

geological strike.

Station Spacing: Determine the appropriate station spacing based on the desired lateral

resolution and the target depth. A common rule of thumb is that the station spacing should

be no more than half the target depth.

Permitting: Obtain all necessary permits and permissions for accessing and working on the

selected sites.

Equipment Preparation and Checklist
Ensure all equipment is in proper working order before mobilizing to the field.
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Equipment Checklist:

Data Acquisition System (DAS) / Logger: With sufficient battery power for the planned

recording duration.

Magnetic Field Sensors (Induction Coils): Typically two orthogonal horizontal coils (Hx and

Hy). A vertical coil (Hz) may also be used.

Electric Field Sensors (Non-polarizing Electrodes): At least four electrodes (e.g., Pb-PbCl2 or

Cu-CuSO4) and connecting wires.

GPS Receiver: For accurate location and timing.

Compass and Inclinometer: For orienting the magnetic coils.

Shovels and Augers: For burying the sensors.

Water and Bentonite/Salt: To ensure good electrical contact for the electrodes.

Multimeter: For checking electrode contact resistance.

Cables: For connecting sensors to the DAS.

Field Laptop: For data download and initial quality control.

Safety Equipment: As required for the field location.

Field Data Acquisition Protocol
This protocol outlines the step-by-step procedure for setting up an AMT station and acquiring

data.

Step 1: Station Setup and Sensor Deployment

Site Finalization: At the predetermined station location, perform a final check for any nearby

sources of noise.

Data Logger Placement: Place the data acquisition system in a central and stable location.
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Electrode Installation:

Dig four small holes for the electric dipoles, oriented in a cross-shape (North-South and

East-West). The distance between opposing electrodes (dipole length) typically ranges

from 25 to 100 meters.

Pour a small amount of water mixed with bentonite or salt into each hole to improve

conductivity.

Place a non-polarizing electrode in each hole, ensuring it is in firm contact with the mud.

Bury the electrodes to minimize temperature fluctuations and wind-induced noise.

Magnetic Coil Installation:

Dig two shallow, flat-bottomed trenches for the horizontal magnetic coils (Hx and Hy),

oriented North-South and East-West, respectively. Use a compass to ensure accurate

orientation.

The trenches should be deep enough to completely bury the coils to shield them from wind

and thermal variations.

Carefully place the coils in the trenches, ensuring they are level using an inclinometer.

Bury the coils, making sure the soil is compacted around them to prevent movement.

Sensor Connection:

Connect the electrode wires to the corresponding electric field input channels on the data

acquisition system.

Connect the magnetic coil cables to the magnetic field input channels on the data logger.

Ensure all connections are secure and protected from the elements.

Step 2: Data Acquisition System Configuration and Recording

Power On: Turn on the data acquisition system.
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GPS Synchronization: Ensure the system acquires a GPS lock for accurate timing.

System Configuration:

Enter the station name and location coordinates.

Set the sampling rate. For standard AMT, a sampling rate of 24 kHz or higher is common.

Define the recording schedule, including the start and end times. Recording duration per

station can range from 30 minutes to several hours, depending on the signal strength and

desired data quality.

Pre-Recording Checks:

Electrode Contact Resistance: Use a multimeter to check the contact resistance between

each electrode pair. The resistance should be low and relatively balanced between the

dipoles.

Signal Monitoring: View the real-time data streams from all sensors to check for any

obvious noise or sensor malfunction. The signals should show natural background

variations.

Start Recording: Initiate the data acquisition sequence.

Site Departure: Secure the station and leave the area to avoid introducing noise during the

recording period.

Step 3: Data Retrieval and Quality Control

Data Download: After the recording is complete, return to the station and download the data

from the logger to a field laptop.

Initial Quality Control:

Visually inspect the time series data for any obvious spikes, gaps, or periodic noise.

Examine the power spectra of the data to identify any narrow-band noise from power lines

or other sources.
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Make detailed notes of any potential issues observed in the field or during the initial data

inspection.

Data Presentation
Quantitative parameters for a typical Audio-Magnetotelluric survey are summarized in the

tables below.

Table 1: Typical AMT Equipment Specifications

Component Specification Typical Value

Data Acquisition System Number of Channels 5 (Ex, Ey, Hx, Hy, Hz)

Resolution 24-bit or 32-bit

Sampling Rate 10 Hz - 100 kHz

Magnetic Field Sensors Type Induction Coils

Frequency Range 1 Hz - 20 kHz[3]

Electric Field Sensors Type Non-polarizing (e.g., Pb-PbCl₂)

Dipole Length 25 - 100 m

Table 2: Typical AMT Survey Parameters

Parameter Description Typical Value/Range

Frequency Band
The range of frequencies

recorded.
10 Hz - 10 kHz

Recording Duration
Time spent recording data at

each station.
30 minutes - 2 hours

Station Spacing
Distance between adjacent

measurement stations.
50 m - 500 m

Investigation Depth
The approximate depth to

which the survey can image.
10s of meters to > 1 km[4]
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Table 3: Relationship Between Frequency and Approximate Depth of Investigation

Frequency Approximate Depth of Investigation

High Frequencies (> 1 kHz) Shallow (tens of meters)

Mid Frequencies (100 Hz - 1 kHz) Intermediate (hundreds of meters)

Low Frequencies (< 100 Hz) Deep (kilometers)

Mandatory Visualizations
Experimental Workflow for AMT Data Acquisition
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Phase 1: Pre-Survey Planning

Phase 2: Field Data Acquisition

Phase 3: Post-Acquisition
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Caption: Workflow for AMT data acquisition, from planning to post-processing.
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Logical Relationship of AMT Data Processing Steps
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Caption: Logical workflow for processing raw AMT data to a final resistivity model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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